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Compound of Interest

Compound Name: Ferric arsenite

Cat. No.: B1617063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ferric arsenite, including its
chemical identity, physicochemical properties, and toxicological profile. The information is
intended for researchers, scientists, and professionals in drug development who are interested
in the properties and biological effects of arsenic-containing compounds and their interactions
with iron.

Chemical Identification and Properties

Ferric arsenite is an inorganic compound of iron and arsenic. It is described as a brownish-
yellow powder that is insoluble in water but soluble in acids[1][2]. Due to its variable
composition, it is often considered a basic salt[1].

Table 1: Chemical Identifiers for Ferric Arsenite

Identifier Value

CAS Number 63989-69-5[1]

IUPAC Name arsorous acid;iron(3+);o0xygen(2-);pentahydrate
Molecular Formula AsFeOs (anhydrous)

Iron(lll) arsenite, Ferric arsenite, arsorous acid,
Synonyms )
iron(3+), oxygen(2-), pentahydrate[1]
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Table 2: Physicochemical Properties of Ferric Arsenite and Related Compounds

Property Value Notes
Appearance Brownish-yellow powder[1]

Water Solubility Insoluble[1][2]

Acid Solubility Soluble[1]

Solubility product for ferric
arsenate (FeAsOa) is provided
] -23.0 =+ 0.3 (amorphous) to as a proxy due to the lack of
Log Ksp (Ferric Arsenate) ) ) )
-25.83 + 0.07 (crystalline)[3] available data for ferric
arsenite. This indicates very

low solubility.

: , This data for arsenate
Gibbs Free Energy of Reaction

i ] -21 to -58 kJ/mol (Physical adsorption on ferric hydroxides
(Arsenate Adsorption on Ferric )
] Adsorption)[4] suggests a spontaneous
Hydroxides) ) )
interaction.

Synthesis and Preparation

While the direct synthesis of crystalline ferric arsenite is not widely documented in recent
literature, related compounds such as arsenite-bearing ferrihydrite can be prepared through co-
precipitation. This method is relevant for studying the interactions between arsenite and ferric
iron in environmental and biological systems.

Experimental Protocol 1: Co-precipitation of Arsenite with Ferric Iron

This protocol describes the preparation of As(lll)-bearing ferrihydrite, a substance analogous to
amorphous ferric arsenite.

Objective: To synthesize a co-precipitate of ferric iron and arsenite.
Materials:

e Sodium arsenite (NaAsOz2)
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Iron(l1l) nitrate nonahydrate (Fe(NOs)3-9H20)
Sodium hydroxide (NaOH) solution (e.g., 1 M)
Deionized water

pH meter

Procedure:

Prepare a stock solution of sodium arsenite (e.g., 1000 mg/L As).

Prepare a stock solution of iron(lll) nitrate (e.g., 0.1 M).

In a reaction vessel, add a specific volume of deionized water.

With continuous stirring, add the desired volume of the iron(lll) nitrate stock solution.

Add the required volume of the sodium arsenite stock solution to achieve the target As/Fe
molar ratio.

Slowly add NaOH solution dropwise to the mixture while continuously monitoring the pH.
Adjust the pH to the desired level (e.g., pH 7-8) to induce the co-precipitation of ferric
hydroxide and arsenite.

Allow the suspension to age for a specified period (e.g., 2 hours) with gentle stirring.
Collect the precipitate by centrifugation or filtration.
Wash the precipitate multiple times with deionized water to remove any unreacted ions.

Dry the resulting solid (e.g., by freeze-drying or in a desiccator) for further analysis.

Toxicological Profile and Mechanisms of Action

The toxicity of ferric arsenite is primarily attributed to the arsenite (As(lll)) component. Arsenic

IS a known human carcinogen and toxicant, and its interaction with iron is crucial to its
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mechanism of toxicity. The primary mechanisms include the induction of oxidative stress and a

form of iron-dependent cell death called ferroptosis.
3.1. Arsenite-Induced Oxidative Stress

Arsenite exposure leads to an imbalance in the cellular redox state by increasing the
production of reactive oxygen species (ROS) and depleting endogenous antioxidants like
glutathione. This oxidative stress can damage DNA, proteins, and lipids, contributing to cellular

dysfunction and carcinogenesis.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Ferric Arsenite
(source of As(lll))

Cellular Uptake

Intracellular As(lIl)

Dislfjupts Electron
Transport Chain

Depletes

Mitochondria Glutathione (GSH)

Increases Production Oxidation

Reactive Oxygen Oxidized Glutathione
S (R{ON)) (GSSG)

Cellular Damage
(DNA, Lipids, Proteins)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Arsenite (As(l11))

NCOA4

GPX4 Inhibition Cargo Receptor

Lipid Peroxidation

Ferroptosis

Ferritin ;
(Fe3+ storage) M Autophagy Induction

Fusion

Ferritinophagy

Ferritin Degradation
& Iron Release

Increased Labile
Iron Pool (Fe2*)

Fenton Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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